Cas no 1891371-96-2 (3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal
• CAS No: 1891371-96-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6051743
• PubChem ID: 117281849
• Update Time: 2025-10-28

3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal
• 1891371-96-2
• EN300-1753659

• Inchi： 1S/C12H14O2/c13-6-1-2-10-3-4-12-9-14-7-5-11(12)8-10/h3-4,6,8H,1-2,5,7,9H2
• InChI Key： NKLFNQWEUXEREV-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(CCC=O)=CC=2CC1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal

3-(3,4-Dihydro-1H-2-Benzopyran-6-yl)Propanal: A Comprehensive Overview

3-(3,4-Dihydro-1H-2-benzopyran-6-yl)propanal, identified by the CAS number 1891371-96-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aldehydes and features a unique structure that combines a benzopyran ring system with an aldehyde functional group. The benzopyran moiety, which is a fused bicyclic structure consisting of a benzene ring and a dihydropyran ring, contributes to the compound's intriguing chemical properties and potential biological activities.

The synthesis of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal typically involves multi-step organic reactions, often starting from readily available starting materials such as benzaldehyde or its derivatives. The construction of the benzopyran ring system is a critical step in the synthesis process and can be achieved through various methods, including cyclization reactions or coupling reactions. The aldehyde group at the terminal position of the molecule is introduced in the final step, ensuring the desired functionality for further chemical modifications or biological evaluations.

Recent studies have highlighted the potential of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal as a precursor for the development of bioactive molecules. For instance, researchers have explored its role in the synthesis of novel anti-inflammatory agents and antioxidants. The benzopyran ring system is known to exhibit significant radical scavenging activity, which makes it a promising candidate for applications in drug discovery. Additionally, the aldehyde group provides versatility in chemical transformations, allowing for the introduction of various substituents that can modulate the compound's biological activity.

In terms of physical properties, 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal is typically a solid at room temperature with a melting point ranging between 90°C and 95°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The latest research on this compound has focused on its potential applications in materials science. For example, scientists have investigated its use as a building block for constructing advanced materials with tailored electronic properties. The combination of the aromatic benzopyran system and the aldehyde group allows for the formation of conjugated systems that can exhibit interesting optical and electronic characteristics. Such materials hold promise for applications in organic electronics, sensors, and photovoltaic devices.

In conclusion, 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propanal (CAS No. 1891371-96